Cas no 684250-11-1 (BENZENAMINE, 2-ETHYNYL-5-(TRIFLUOROMETHYL)-)

Technical Introduction: BENZENAMINE, 2-ETHYNYL-5-(TRIFLUOROMETHYL)- is a specialized aromatic amine compound featuring an ethynyl substituent at the 2-position and a trifluoromethyl group at the 5-position of the benzene ring. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the ethynyl moiety offers a reactive handle for further functionalization via click chemistry or cross-coupling reactions. Its high purity and well-defined reactivity profile make it a preferred intermediate for constructing complex molecular architectures. Suitable for controlled environments, it requires handling under inert conditions due to its potential sensitivity.

BENZENAMINE, 2-ETHYNYL-5-(TRIFLUOROMETHYL)- structure

684250-11-1 structure

Product Name:BENZENAMINE, 2-ETHYNYL-5-(TRIFLUOROMETHYL)-

CAS No:684250-11-1

MF:C₉H₆F₃N

MW:185.145852565765

CID:3359707

PubChem ID:21578137

Update Time:2025-06-09

BENZENAMINE, 2-ETHYNYL-5-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

- BENZENAMINE, 2-ETHYNYL-5-(TRIFLUOROMETHYL)-
- 2-Ethynyl-5-(trifluoromethyl)aniline
- VGCQJLPNRCDCLZ-UHFFFAOYSA-
- VGCQJLPNRCDCLZ-UHFFFAOYSA-N
- 684250-11-1
- InChI=1/C9H6F3N/c1-2-6-3-4-7(5-8(6)13)9(10,11)12/h1,3-5H,13H2
- AKOS006239032
- Inchi： 1S/C9H6F3N/c1-2-6-3-4-7(5-8(6)13)9(10,11)12/h1,3-5H,13H2
- InChI Key： VGCQJLPNRCDCLZ-UHFFFAOYSA-N
- SMILES： C1(N)=CC(C(F)(F)F)=CC=C1C#C

Computed Properties

Exact Mass: 185.04523368Da
Monoisotopic Mass: 185.04523368Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26Å²

BENZENAMINE, 2-ETHYNYL-5-(TRIFLUOROMETHYL)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1682113-1g	2-Ethynyl-5-(trifluoromethyl)aniline	684250-11-1	98%	1g	￥9927.00	2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1682113-5g	2-Ethynyl-5-(trifluoromethyl)aniline	684250-11-1	98%	5g	￥30400.00	2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1682113-10g	2-Ethynyl-5-(trifluoromethyl)aniline	684250-11-1	98%	10g	￥32754.00	2024-05-03